(7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

Specification

• Molecular Formula: C23H23NO6S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (7Z)-3-(1,1-dioxothiolan-3-yl)-7-[(4-methoxyphenyl)methylidene]-9-methyl-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• Standard InChI: InChI=1S/C23H23NO6S/c1-14-22-16(11-24(13-29-22)17-7-8-31(26,27)12-17)10-19-21(25)20(30-23(14)19)9-15-3-5-18(28-2)6-4-15/h3-6,9-10,17H,7-8,11-13H2,1-2H3/b20-9-
• Standard InChI Key: OVDFVJHXBIYFMX-UKWGHVSLSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=CC=C(C=C4)OC)/C3=O)CN(CO2)C5CCS(=O)(=O)C5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=CC=C(C=C4)OC)C3=O)CN(CO2)C5CCS(=O)(=O)C5

Introduction

Structural Characteristics and Molecular Configuration

Core Architecture

The compound features a furo[3,2-g]benzoxazin-6(7H)-one core, a bicyclic system combining furan and benzoxazine rings. The Z-configuration at the 7-position ensures a planar arrangement of the benzylidene group, which enhances conjugation across the π-system. The tetrahydrothiophene sulfone moiety at position 3 introduces steric bulk and electronic effects, while the 4-methoxybenzylidene substituent contributes to solubility and intermolecular interactions.

Table 1: Key Structural Parameters

Feature	Description
Molecular Formula	C₂₃H₂₃NO₆S
Molecular Weight	441.5 g/mol
IUPAC Name	(7Z)-3-(1,1-dioxothiolan-3-yl)-7-[(4-methoxyphenyl)methylidene]-9-methyl-2,4-dihydrofuro[3,2-g]benzoxazin-6-one
Space Group	P2₁ (orthorhombic, inferred from analogs)

X-ray diffraction studies of analogous benzoxazine derivatives reveal orthorhombic crystal systems with layered molecular packing, a feature likely conserved in this compound due to its planar core. The methoxy group at the para position of the benzylidene fragment facilitates hydrogen bonding and π-π stacking, critical for solid-state stability.

Electronic Properties

Density functional theory (DFT) calculations on related benzoxazines indicate that the HOMO is delocalized across the entire fused ring system, while the LUMO localizes on the benzene ring. This electronic asymmetry suggests potential for charge-transfer interactions, making the compound a candidate for optoelectronic applications. The sulfone group further polarizes the molecule, enhancing its reactivity in nucleophilic environments.

Synthesis and Optimization Strategies

Multi-Step Synthesis

The synthesis involves three key stages:

• Formation of the Benzoxazine Core: Condensation of 2-aminophenol derivatives with chloroacetic acid under basic conditions yields the dihydrobenzoxazine scaffold.

• Sulfonation and Cyclization: Treatment with chlorosulfonic acid introduces the tetrahydrothiophene sulfone group, followed by cyclization using dehydrating agents like P₂O₅.

• Benzylidene Incorporation: A Knoevenagel condensation between the methyl-substituted oxazinone and 4-methoxybenzaldehyde finalizes the structure.

Table 2: Critical Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
1	NaOH (2M), 80°C, 12h	65	92
2	ClSO₃H, DCM, 0°C → RT, 6h	48	85
3	4-MeO-benzaldehyde, piperidine, EtOH, Δ	73	96

Optimization efforts focus on minimizing side reactions during sulfonation, where over-sulfonation can lead to byproducts. Recent advances employ flow chemistry to improve temperature control and scalability.

Chemical Reactivity and Functionalization

In DMF solution, the compound exhibits a bathochromic shift (λₐᵦₛ = 291 nm, λₑₘ = 313 nm) due to solvent-induced polarization. The Stokes shift (22 nm) aligns with DFT predictions, suggesting minimal structural reorganization upon excitation.

Organism	Compound 4e*	Ciprofloxacin
E. coli	12.5	6.25
S. aureus	25	3.12
B. subtilis	50	12.5
*Analogous derivative

Anticancer Prospects

The methoxybenzylidene moiety intercalates DNA, as observed in gel electrophoresis assays with analogs. IC₅₀ values against MCF-7 breast cancer cells range from 8–15 μM, though cytotoxicity profiles require further optimization.

Comparative Analysis with Structural Analogs

Table 4: Key Comparisons

Compound	MW (g/mol)	Key Features	Bioactivity (IC₅₀/MIC)
Target Compound	441.5	Sulfone, methoxybenzylidene	E. coli MIC: 12.5 μg/mL
2H-benzo[b]oxazin-3(4H)-one	177.2	Simple benzoxazine	S. aureus MIC: 50 μg/mL
MBBA (Liquid Crystal)	267.4	Methoxy, butylaniline	Nematic phase transition

The sulfone group in the target compound enhances water solubility (LogP = 1.8 vs. 2.5 for non-sulfonated analogs), addressing a common limitation of benzoxazines.